Cas no 503605-66-1 (Adecatumumab)

• Product Name: Adecatumumab
• CAS No: 503605-66-1
• CID: 2700878
• Update Time: 2025-06-09

Adecatumumab Chemical and Physical Properties

Names and Identifiers

• Adecatumumab
• Research Grade Adecatumumab (DHD17402)
• MT 201

Additional information on Adecatumumab

Adecatumumab (CAS No. 503605-66-1): A Promising Monoclonal Antibody in Oncology

Adecatumumab (CAS No. 503605-66-1) is a human monoclonal antibody that has garnered significant attention in the field of oncology due to its potential therapeutic applications. This antibody targets the epithelial cell adhesion molecule (EpCAM), a glycoprotein that is overexpressed in various types of cancer, including colorectal, gastric, and breast cancer. The overexpression of EpCAM is associated with poor prognosis and increased metastatic potential, making it an attractive target for therapeutic intervention.

The development of Adecatumumab has been driven by the need for more effective and targeted treatments in oncology. As a monoclonal antibody, it offers several advantages over traditional chemotherapy, including reduced toxicity and improved specificity. Clinical trials have shown promising results, with Adecatumumab demonstrating significant antitumor activity and the ability to enhance immune responses against cancer cells.

One of the key mechanisms by which Adecatumumab exerts its therapeutic effects is through antibody-dependent cellular cytotoxicity (ADCC). By binding to EpCAM on the surface of cancer cells, Adecatumumab recruits natural killer (NK) cells and other immune cells to target and destroy the tumor cells. Additionally, Adecatumumab can induce apoptosis and inhibit cell proliferation, further contributing to its antitumor activity.

Recent studies have also explored the potential of combining Adecatumumab with other therapeutic modalities to enhance its efficacy. For example, a study published in the journal Cancer Immunology Research in 2021 demonstrated that the combination of Adecatumumab with immune checkpoint inhibitors significantly improved outcomes in preclinical models of colorectal cancer. This synergistic effect highlights the potential of Adecatumumab as part of a multimodal treatment strategy.

In addition to its direct antitumor effects, Adecatumumab has shown promise in improving patient outcomes by enhancing the immune response against cancer. A phase II clinical trial conducted by the European Organisation for Research and Treatment of Cancer (EORTC) evaluated the safety and efficacy of Adecatumumab in patients with metastatic colorectal cancer. The results, published in the journal Clinical Cancer Research, indicated that treatment with Adecatumumab was well-tolerated and led to a significant reduction in tumor burden in a subset of patients.

The safety profile of Adecatumumab is another important consideration. Clinical trials have generally reported that it is well-tolerated, with common side effects including infusion-related reactions, fatigue, and gastrointestinal symptoms. These side effects are typically manageable with appropriate supportive care, making Adecatumumab a viable option for patients who may not tolerate more aggressive treatments.

The ongoing research into Adecatumumab continues to uncover new insights into its mechanisms of action and potential applications. For instance, a study published in the journal Molecular Cancer Therapeutics in 2022 investigated the role of EpCAM in tumor microenvironment modulation. The findings suggested that targeting EpCAM with Adecatumumab could help reprogram the tumor microenvironment to favor an antitumor immune response.

In conclusion, Adecatumumab (CAS No. 503605-66-1) represents a promising therapeutic option in oncology, particularly for cancers that overexpress EpCAM. Its ability to target cancer cells specifically while enhancing immune responses makes it a valuable addition to the arsenal of anticancer treatments. Ongoing clinical trials and preclinical studies continue to explore its full potential, paving the way for more effective and personalized cancer therapies.